Cas no 1209460-20-7 (2-Chloro-5,6-dibromobenzo[d]thiazole)
2-Chloro-5,6-dibromobenzo[d]thiazole is a halogenated heterocyclic compound featuring a benzo[d]thiazole core substituted with chlorine at the 2-position and bromine at the 5- and 6-positions. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The presence of multiple halogens enhances its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for pharmaceuticals and agrochemicals. Its well-defined molecular architecture ensures consistent performance in targeted transformations. The compound is characterized by its stability under standard conditions, facilitating handling and storage. It is primarily used in research and industrial applications requiring precise functionalization of benzo[d]thiazole derivatives.
![2-Chloro-5,6-dibromobenzo[d]thiazole structure](https://ossimg.kuujia.com/scimg/1209500/1209460-20-7x500.png)
1209460-20-7 structure
Product Name:2-Chloro-5,6-dibromobenzo[d]thiazole
CAS No:1209460-20-7
MF:C7H2Br2ClNS
MW:327.423477649689
CID:4726706
Update Time:2025-06-09
2-Chloro-5,6-dibromobenzo[d]thiazole Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-5,6-dibromobenzo[d]thiazole
-
- Inchi： 1S/C7H2Br2ClNS/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H
- InChI Key： BMIQIBYMSHYRSP-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)SC(=N2)Cl)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Topological Polar Surface Area: 41.1
2-Chloro-5,6-dibromobenzo[d]thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760538-5g |
5,6-Dibromo-2-chlorobenzo[d]thiazole |
1209460-20-7 | 98% | 5g |
￥11417.00 | 2024-08-09 |
2-Chloro-5,6-dibromobenzo[d]thiazole Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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